Cas no 76275-47-3 (2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane)

2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane structure
76275-47-3 structure
Product Name:2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane
CAS No:76275-47-3
MF:C14H14O3
MW:230.259164333344
CID:982500
PubChem ID:12672887
Update Time:2025-04-20

2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane Chemical and Physical Properties

Names and Identifiers

    • 2-[[(5-Methoxy-1-naphthalenyl)oxy]methyl]oxirane
    • 2-[(5-methoxynaphthalen-1-yl)oxymethyl]oxirane
    • 2-[[(5-METHOXY-1-NAPHTHALENYL)OXY]METHYL]OXIRANE ,OFF-WHITE SOLID
    • DIDESMETHYL CITALOPRAM.HBR
    • 76275-47-3
    • DTXSID00506411
    • starbld0005160
    • 2-(((5-methoxynaphthalen-1-yl)oxy)methyl)oxirane
    • 2-{[(5-Methoxynaphthalen-1-yl)oxy]methyl}oxirane
    • FT-0671286
    • DB-292446
    • 2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane
    • Inchi: 1S/C14H14O3/c1-15-13-6-2-5-12-11(13)4-3-7-14(12)17-9-10-8-16-10/h2-7,10H,8-9H2,1H3
    • InChI Key: MLFOCCNTZVTFBH-UHFFFAOYSA-N
    • SMILES: O1CC1COC1=CC=CC2C(=CC=CC1=2)OC

Computed Properties

  • Exact Mass: 230.094294304g/mol
  • Monoisotopic Mass: 230.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 31Ų

2-(5-Methoxy-1-naphthalenyl)oxymethyloxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M264735-25mg
2-[[(5-Methoxy-1-naphthalenyl)oxy]methyl]oxirane
76275-47-3
25mg
$190.00 2023-05-18
TRC
M264735-250mg
2-[[(5-Methoxy-1-naphthalenyl)oxy]methyl]oxirane
76275-47-3
250mg
$1487.00 2023-05-18
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